Cas no 375-85-9 (Perfluoroheptanoic AcidDISCONTINUED SEE P286300)

• Product Name: Perfluoroheptanoic AcidDISCONTINUED SEE P286300
• CAS No: 375-85-9
• MF: C₇HF₁₃O₂
• MW: 364.060888051987
• MDL: MFCD00039604
• CID: 37148
• PubChem ID: 67818
• Update Time: 2026-05-14

Perfluoroheptanoic AcidDISCONTINUED SEE P286300 Chemical and Physical Properties

Names and Identifiers

• perfluoroheptanoic acid
• Tridecafluoroheptanoic Acid
• Tridecafluoroheptanoic Acid (ca. 5mmol)[Ion-Pair Reagent for LC-MS]
• Tridecafluoroheptanoic Acid High Grade [Ion-Pair Reagent for LC-MS]
• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoic acid
• n-Perfluoroheptanoic acid
• Perfluoroheptanoic A
• PFHPA
• Perfluoroenanthic Acid
• Tridecafluoroenanthic Acid
• IPC-PFFA-7 HG
• Perfluoroheptanoic Acid High Grade
• IPC-PFFA-7 (ca. 5mmol)
• Perfluoroheptanoic Acid (ca. 5mmol)
• Heptanoic acid, tridecafluoro-
• Perfluoro-n-heptanoic acid
• Tridecafluoro-1-heptanoic acid
• ZWBAMYVPMDSJGQ-UHFFFAOYSA-N
• IPC-PFFA-7
• Heptanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• Perfluoroheptanoicacid
• C7HF13O2
• C6F13COOH
• DSSTox
• Perfluoroheptanoic AcidDISCONTINUED SEE P286300

• MDL： MFCD00039604
• Inchi： 1S/C7HF13O2/c8-2(9,1(21)22)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20/h(H,21,22)
• InChI Key： ZWBAMYVPMDSJGQ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)O[H])(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F
• BRN： 1808210

Computed Properties

• Exact Mass: 363.97700
• Monoisotopic Mass: 363.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.792 g/mL at 25 °C(lit.)
• Melting Point: 30 °C (lit.)
• Boiling Point: 175 °C/742 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.306(lit.)
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong bases.
• PSA: 37.30000
• LogP: 3.80980
• Solubility: Not available

Perfluoroheptanoic AcidDISCONTINUED SEE P286300 Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• Storage Condition：Store in a cool, dry place. Keep the container closed and away from corrosive substances when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Perfluoroheptanoic AcidDISCONTINUED SEE P286300

Comprehensive Analysis of Perfluoroheptanoic Acid (CAS No. 375-85-9) and Its Applications

Perfluoroheptanoic Acid (PFHpA), with the CAS number 375-85-9, is a perfluorinated carboxylic acid that has garnered significant attention in industrial and environmental research. Although the product is marked as "DISCONTINUED SEE P286300," its historical applications and properties remain relevant for scientific discussions. This compound belongs to the broader class of per- and polyfluoroalkyl substances (PFAS), which are widely studied due to their persistence in the environment and potential health effects.

The chemical structure of Perfluoroheptanoic Acid features a seven-carbon chain fully substituted with fluorine atoms, terminating in a carboxylic acid group. This unique structure imparts exceptional thermal and chemical stability, making it historically useful in applications such as surfactants, coatings, and industrial processes. However, growing concerns about PFAS environmental impact have led to increased scrutiny and regulatory actions worldwide, prompting the discontinuation of certain compounds like PFHpA.

Recent studies highlight the bioaccumulation potential of Perfluoroheptanoic Acid, raising questions about its long-term effects on ecosystems and human health. Researchers are actively investigating PFAS alternatives to address these challenges while maintaining performance in critical applications. Public interest in "PFAS-free products" and "sustainable chemistry" has surged, reflecting a shift toward safer materials.

From a technical perspective, the physical and chemical properties of CAS 375-85-9 include high hydrophobicity and oleophobicity, which were once leveraged in water-repellent coatings and firefighting foams. Analytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) are commonly employed to detect trace levels of PFHpA in environmental samples, underscoring its persistence.

The discontinuation of Perfluoroheptanoic Acid aligns with global efforts to phase out long-chain PFAS under initiatives like the OECD PFAS Action Plan. Industry stakeholders are now prioritizing green chemistry solutions, such as short-chain PFAS or fluorine-free alternatives, to meet regulatory and consumer demands. This transition is critical for sectors like textiles, electronics, and food packaging, where PFAS were historically prevalent.

In summary, while CAS 375-85-9 is no longer commercially available, its legacy underscores the importance of environmental stewardship and innovation in material science. The scientific community continues to explore degradation techniques for existing PFAS contamination, while businesses adapt to a circular economy model. For those seeking historical data, referencing "P286300" may provide additional insights into related compounds or substitutes.